Cas no 13197-74-5 (Butanedioic acid,2-sulfo-, 4-hexadecyl ester, sodium salt (1:2))

• Product Name: Butanedioic acid,2-sulfo-, 4-hexadecyl ester, sodium salt (1:2)
• CAS No: 13197-74-5
• MF: C₂₀H₃₆Na₂O₇S
• MW: 466.540187835693
• CID: 178145
• PubChem ID: 11970371
• Update Time: 2025-04-19

Butanedioic acid,2-sulfo-, 4-hexadecyl ester, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 4-hexadecyl ester, sodium salt (1:2)
• disodium 4-hexadecyl 2-sulphonatosuccinate
• disodium,4-hexadecan-4-yloxy-4-oxo-3-sulfonatobutanoate
• disodium 4-(hexadecyloxy)-4-oxo-2-sulfonatobutanoate
• Succinic acid, sulfo-, 4-hexadecyl ester, disodium salt
• 2-[(Sodiooxy)sulfonyl]butanedioic acid 1-sodium 4-hexadecyl ester salt
• 13197-74-5
• DTXSID40927484
• NS00052864
• EINECS 236-163-1

• Inchi： 1S/C20H38O7S.2Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-27-19(21)17-18(20(22)23)28(24,25)26;;/h18H,2-17H2,1H3,(H,22,23)(H,24,25,26);;/q;2*+1/p-2
• InChI Key： IBMVOXQFHDYLER-UHFFFAOYSA-L
• SMILES： S(C(C(=O)[O-])CC(=O)OCCCCCCCCCCCCCCCC)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 466.197714
• Monoisotopic Mass: 466.197714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 492
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C